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Compound of Interest

Compound Name: GB-110

Cat. No.: B10772786

For researchers, scientists, and drug development professionals, selecting the right antibody is
critical for accurate and reproducible results. This guide provides a comparative analysis of
commercially available GPR110 antibodies, focusing on their cross-reactivity and performance
across human, mouse, and rat species. The information presented here is compiled from
manufacturer datasheets and available research publications to aid in the selection of the most
suitable antibody for your specific application.

G protein-coupled receptor 110 (GPR110), also known as Adhesion G protein-coupled receptor
F1 (ADGRF1), is a member of the adhesion GPCR family. It plays a role in various
physiological processes, and its signaling is implicated in neuronal development and function.
Given its importance, reliable detection of GPR110 across different species is crucial for
preclinical research. This guide evaluates the performance of several commercially available
GPR110 antibodies in key applications such as Western Blot (WB) and Immunohistochemistry
(IHC).

Antibody Performance Comparison

The following table summarizes the specifications and validated applications of several
commercially available GPR110 antibodies. The data is based on information provided by the
manufacturers and should be used as a starting point for antibody selection. Independent
validation is always recommended.
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Antibody
(Catalog #)

Host

Clonality

Stated
Species
Reactivity

Validated
Application
s

Immunogen

Boster Bio
A30791

Rabbit

Polyclonal

Human,
Mouse,
Rat[1]

WB, IF, ICC,
ELISA[1]

A peptide
derived from
human
GPR110
(amino acids
831-880)[1]

Thermo
Fisher PA5-
72423

Rabbit

Polyclonal

Human,
Mouse,
Rat[2][3]

Western
Blot[2][3]

KLH
conjugated
synthetic
peptide
(amino acids
821-880)
derived from
human
GPR110[2][3]

Thermo
Fisher PA5-
100954

Rabbit

Polyclonal

Human,
Mouse|[2]

WB, IHC
(Paraffin),
ICC/IF[2]

A synthesized
peptide
derived from
human
ADGRF1
(amino acids
838-888)[2]

Novus
Biologicals
NLS2021

Rabbit

Polyclonal

Human,

Primate

Immunohisto

chemistry

Synthetic 17
amino acid
peptide from
N-terminal
extracellular
domain of
human
GPR110
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Experimental Data and Observations

While manufacturers provide data on their antibodies, direct comparative studies are often
lacking. Based on available datasheets and publications, here are some observations:

o Boster Bio A30791: The product datasheet shows a Western blot analysis using 3T3 cell
lysate (a mouse cell line), indicating its reactivity with murine GPR110.[1] The antibody is
also stated to be reactive with rat GPR110, although direct experimental data for rat samples
is not provided on the datasheet.

e Thermo Fisher PA5-72423: This antibody is listed as reactive with human, mouse, and rat for
Western blotting.[2][3] Researchers should verify its performance in their specific mouse or
rat tissue or cell lysates.

o Thermo Fisher PA5-100954: The datasheet for this antibody indicates reactivity with human
and mouse in WB, IHC, and ICC/IF.[2] An ICC/IF image using HepG2 (human) cells is
provided.[2]

¢ Novus Biologicals NLS2021: This antibody is validated for IHC in human and primate
tissues. While cross-reactivity with mouse and rat is not experimentally confirmed by the
manufacturer, the sequence homology of the immunogen with rodent GPR110 could be
investigated for potential cross-reactivity.

Experimental Protocols

Detailed protocols are essential for reproducing and comparing experimental outcomes. Below
are representative protocols for Western Blotting and Immunohistochemistry for GPR110
detection.

Western Blot Protocol

e Lysate Preparation:

o Homogenize tissue samples or lyse cells in RIPA buffer supplemented with protease and
phosphatase inhibitors.

o Determine protein concentration using a BCA assay.
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o SDS-PAGE and Transfer:
o Denature 20-30 pg of protein lysate by boiling in Laemmli sample buffer.
o Separate proteins on a 4-12% Bis-Tris polyacrylamide gel.
o Transfer proteins to a PVDF membrane.

e Immunoblotting:

o Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room
temperature.

o

Incubate the membrane with the primary GPR110 antibody (e.g., Boster Bio A30791 at
1:500 - 1:2000 dilution) overnight at 4°C with gentle agitation.

Wash the membrane three times with TBST for 10 minutes each.

o

Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

[¢]

[e]

Wash the membrane three times with TBST for 10 minutes each.
e Detection:

o Develop the blot using an enhanced chemiluminescence (ECL) substrate and visualize the
signal using a digital imaging system.

Immunohistochemistry (IHC-P) Protocol

o Tissue Preparation:
o Fix tissue in 10% neutral buffered formalin and embed in paraffin.
o Cut 4-5 um sections and mount on charged slides.

o Deparaffinization and Rehydration:

o Deparaffinize sections in xylene and rehydrate through a graded series of ethanol to water.
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e Antigen Retrieval:

o Perform heat-induced epitope retrieval using a sodium citrate buffer (pH 6.0) in a pressure
cooker or water bath.

e Staining:

[¢]

Block endogenous peroxidase activity with 3% H202.

[¢]

Block non-specific binding with a blocking serum.

[e]

Incubate with the primary GPR110 antibody (e.g., Novus Biologicals NLS2021 at a user-
determined optimal dilution) overnight at 4°C.

Wash with PBS or TBS.

[e]

o

Incubate with a biotinylated secondary antibody followed by a streptavidin-HRP conjugate.

Wash with PBS or TBS.

[¢]

o Detection and Counterstaining:
o Develop the signal with a DAB substrate.
o Counterstain with hematoxylin.

o Dehydrate, clear, and mount the slides.

GPR110 Signaling and Experimental Workflow
Visualization

To provide a better understanding of GPR110 function and the experimental process of
antibody validation, the following diagrams have been generated.
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GPR110 Signaling Pathway

GPR110 is known to couple to multiple G protein subtypes, including Gq, Gs, Gi, and G12/13,
leading to the activation of various downstream signaling cascades.[4][5] For instance, Gs
coupling can lead to the activation of adenylyl cyclase and an increase in intracellular cAMP
levels, subsequently activating Protein Kinase A (PKA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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